Cas no 5167-80-6 ((4-chlorophenyl)-carbamic acid)

• Product Name: (4-chlorophenyl)-carbamic acid
• CAS No: 5167-80-6
• Molecular Formula: C₇H₆NO₂Cl
• Molecular Weight: 171.58104
• CID: 2035063
• PubChem ID: 14389527

(4-chlorophenyl)-carbamic acid Properties

Names and Identifiers

• (4-chlorophenyl)-carbamic acid
• 4-Chlor-phenylcarbamidsaeure
• 4-chlorophenyl carbamic acid
• 4-chlorophenylisocyanic acid
• 5167-80-6
• DB-159040
• SCHEMBL1507740
• p-Chlorphenylcarbaminsaure
• n-(4-chlorophenyl)carbamic acid

• InChIKey： GAWCRULEMQFHTI-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6ClNO2/c8-5-1-3-6(4-2-5)9-7(10)11/h1-4,9H,(H,10,11)

Computed Properties

• Exact Mass: 171.0087061Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.0087061Da
• Heavy Atom Count: 11
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acids